Cas no 2248270-02-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-ethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-ethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• CAS No: 2248270-02-0
• MF: C₁₆H₁₁N₅O₄
• MW: 337.289642572403
• CID: 6019702
• PubChem ID: 165978348
• Update Time: 2025-07-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-ethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248270-02-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-ethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• EN300-6517843

• Inchi： 1S/C16H11N5O4/c1-2-12-11(7-17-16-18-8-19-20(12)16)15(24)25-21-13(22)9-5-3-4-6-10(9)14(21)23/h3-8H,2H2,1H3
• InChI Key： ASKULVQMLFMQTK-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC2=NC=NN2C=1CC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 337.08110385g/mol
• Monoisotopic Mass: 337.08110385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 107Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-ethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-ethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate (CAS No: 2248270-02-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-ethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate, identified by its CAS number 2248270-02-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features and biological activities, making it a promising candidate for further research and development in drug discovery.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-ethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate incorporates several key pharmacophoric elements. The presence of an isoindole moiety provides a rigid aromatic core that can interact with biological targets in a specific manner. Additionally, the triazolo[1,5-a]pyrimidine scaffold is well-known for its ability to modulate various biological pathways, particularly those involving kinases and other enzymes implicated in cancer and inflammatory diseases. The dioxo group further enhances the compound's potential bioactivity by introducing electrophilic centers that can engage in hydrogen bonding or other forms of molecular recognition.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The [1,2,4]triazolo[1,5-a]pyrimidine core has been extensively studied for its role in inhibiting protein-protein interactions and enzyme activity. Specifically, derivatives of this scaffold have shown promise in targeting Janus kinases (JAKs), which are involved in various signaling pathways that regulate immune responses and cell growth. The incorporation of an ethyl group at the 7-position of the triazolo[1,5-a]pyrimidine ring enhances the compound's solubility and bioavailability, making it more suitable for pharmacological applications.

The carboxylate functionality at the 6-position of the molecule not only contributes to its structural diversity but also serves as a potential site for further chemical modification. This allows for the synthesis of analogs with tailored properties, enabling researchers to optimize pharmacokinetic and pharmacodynamic profiles. The combination of these structural elements makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-ethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate a versatile scaffold for exploring new therapeutic strategies.

Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The isoindole moiety is particularly interesting because it can adopt multiple conformations due to its aromatic system and fused rings. This flexibility allows it to interact with biological targets in a manner that is both specific and potent. In particular, isoindole derivatives have been found to inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response.

The triazolo[1,5-a]pyrimidine scaffold has also been extensively investigated for its potential as an anticancer agent. This scaffold is known to disrupt microtubule formation and inhibit kinases such as cyclin-dependent kinases (CDKs) and tyrosine kinases (TKs). These kinases are overexpressed in many cancer cells and play a crucial role in cell proliferation and survival. By inhibiting their activity, triazolo[1,5-a]pyrimidine derivatives can induce apoptosis and prevent tumor growth. The presence of the dioxo group in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-ethyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate further enhances its potential as an anticancer agent by providing additional binding sites for biological targets.

One of the most compelling aspects of this compound is its potential to be developed into a novel therapeutic agent. The combination of structural features from both the isoindole and triazolo[1,5-a]pyrimidine moieties suggests that it may have broad-spectrum activity against various diseases. Additionally，the carboxylate group provides opportunities for further derivatization，allowing researchers to fine-tune its properties for specific applications。This versatility makes CAS No: 2248270 -02 -0 an attractive candidate for further investigation.

In conclusion,CAS No: 2248270 -02 -0, with its unique structural features，has emerged as a promising compound in pharmaceutical research。The presence of an isoindole moiety，a triazolo\[ \text{a} \]\[ \text{a} \]\text{pyrimidine} scaffold，and a carboxylate group endows it with diverse biological activities。These features make it a valuable tool for exploring new therapeutic strategies，particularly in the areas of oncology and inflammation。Further research is warranted to fully elucidate its potential as a drug candidate，and ongoing studies are expected to provide more insights into its mechanism of action and pharmacological properties。